C-(9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-methylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“C-(9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-methylamine” is a chemical compound with the IUPAC name 3,4-dihydro-2H-1,5-benzodioxepin-7-ylmethanamine . It has a molecular weight of 179.22 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, transition metal (II) complexes were derived by the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives . The yield of a related compound was reported to be 92%, with a melting point of 170–172°C .
Molecular Structure Analysis
The molecular structure of “this compound” has been characterized by numerous analytical techniques such as NMR, FT-IR, UV–Vis, SEM, EDAX, mass spectrometry, ESR, powder XRD, TGA, magnetic susceptibility, elemental analysis, and molar conductance measurement .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 179.22 . More detailed properties like melting point, boiling point, density, etc., are not explicitly mentioned in the retrieved sources.
Scientific Research Applications
Synthesis and Structural Analysis
- Research on compounds with structures similar to "C-(9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-methylamine" often focuses on their synthesis and structural characterization. For instance, Macías et al. (2011) discussed the synthesis and X-ray diffraction data of compounds including 6,8-dimethyl-cis-2-vinyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-4-ol, showcasing the methodologies for preparing such complex molecules and determining their crystalline structures (Macías et al., 2011).
Chemical Transformations and Reactivity
- Kalogirou et al. (2021) explored the synthesis and chemistry of Benzo[e][1,2,6]thiadiazino[3,4-b][1,4]diazepin-10(11H)-ones, detailing chemical transformations that could potentially apply to the synthesis or modification of the target compound (Kalogirou et al., 2021).
Potential Medicinal Chemistry Applications
- Lyukshenko et al. (2019) discussed the development of new technology for synthesizing benzodiazepine derivatives, a class of compounds related to the one . This research highlights the pharmaceutical relevance and synthetic pathways that could be applicable to related compounds for therapeutic purposes (Lyukshenko et al., 2019).
Mechanism of Action
Target of Action
Similar compounds have been reported to interact with various targets, including katp channels and ampa receptors .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets, causing conformational changes that affect the function of these targets .
Biochemical Pathways
Compounds with similar structures have been reported to influence various pathways, including those involved in antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities .
Result of Action
Similar compounds have been reported to have a broad spectrum of activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer effects .
Properties
IUPAC Name |
(6-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2/c11-8-4-7(6-12)5-9-10(8)14-3-1-2-13-9/h4-5H,1-3,6,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEKKRAXNERZNDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C(=CC(=C2)CN)Cl)OC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.